N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-methylphenyl)benzenesulfonamide

• IUPAC Name: N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-(4-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C26H29N3O3S/c1-22-12-14-24(15-13-22)29(33(31,32)25-10-6-3-7-11-25)21-26(30)28-18-16-27(17-19-28)20-23-8-4-2-5-9-23/h2-15H,16-21H2,1H3
• InChI Key: BDFCIPOBNWGNJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC(=O)N2CCN(CC2)CC3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C26H29N3O3S
• Molecular Weight: 463.6 g/mol

Description

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-methylphenyl)benzenesulfonamide, also known as Bz-423, is a small molecule drug that has been studied extensively for its potential use in treating various diseases.

Mechanism of Action

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-methylphenyl)benzenesulfonamide exerts its immunomodulatory effects by binding to a specific site on the NF-κB protein, thereby preventing its translocation to the nucleus and subsequent activation of target genes. This mechanism of action has been confirmed by various biochemical and biophysical studies, including X-ray crystallography and fluorescence-based assays.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokine production, the induction of apoptosis in cancer cells, and the suppression of viral replication. In addition, this compound has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic potential in various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-methylphenyl)benzenesulfonamide is its specificity for NF-κB, which allows for targeted modulation of immune and inflammatory responses. However, this compound has also been shown to have off-target effects on other proteins, which may complicate its use in certain experimental settings. In addition, this compound is a relatively new and understudied compound, and further research is needed to fully understand its potential advantages and limitations in various experimental systems.

Future Directions

Despite the promising results obtained so far, there is still much to be learned about the potential applications of N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-methylphenyl)benzenesulfonamide in various diseases. Future research directions could include further elucidation of the molecular mechanisms underlying its immunomodulatory effects, as well as the development of more potent and selective analogs. In addition, the therapeutic potential of this compound in specific disease models, such as autoimmune disorders and cancer, should be further explored.

Scientific Research Applications

N-[2-(4-benzyl-1-piperazinyl)-2-oxoethyl]-N-(4-methylphenyl)benzenesulfonamide has been studied extensively for its potential use in treating various diseases, including autoimmune disorders, cancer, and infectious diseases. In particular, this compound has been shown to have immunomodulatory effects by inhibiting the activity of the transcription factor NF-κB, which plays a key role in regulating the expression of genes involved in inflammation and immune responses.